Cas no 1805381-58-1 (4-Chloro-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide)

• Product Name: 4-Chloro-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide
• CAS No: 1805381-58-1
• MF: C₇H₇ClF₂N₂O₂S
• MW: 256.657486200333
• CID: 4873128
• Update Time: 2025-06-26

4-Chloro-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide

• Inchi： 1S/C7H7ClF2N2O2S/c1-3-4(8)2-5(6(9)10)12-7(3)15(11,13)14/h2,6H,1H3,(H2,11,13,14)
• InChI Key： GODGWEPCPZLVPR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(C=1C)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 4-Chloro-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide

4-Chloro-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide: A Comprehensive Overview

The compound 4-Chloro-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide, identified by the CAS number 1805381-58-1, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile chemical properties and biological activities. The structure of this compound is characterized by a pyridine ring substituted with chlorine, a difluoromethyl group, and a methyl group at specific positions, along with a sulfonamide functional group. These substituents contribute to its unique chemical reactivity and biological interactions.

Recent studies have highlighted the potential of 4-Chloro-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide in the field of agricultural chemistry. Researchers have explored its role as a potential herbicide and insecticide, leveraging its ability to inhibit key enzymes involved in plant and insect metabolism. The sulfonamide group, in particular, has been shown to enhance the compound's bioavailability and stability, making it a promising candidate for pest control applications. Furthermore, the presence of fluorinated groups has been linked to improved resistance against environmental degradation, which is crucial for agricultural chemicals.

In the realm of pharmaceutical chemistry, this compound has garnered attention for its potential as a drug candidate. The pyridine ring serves as a scaffold for various bioactive molecules, and the substitution pattern in this compound has been optimized to target specific receptors and enzymes. Recent findings suggest that 4-Chloro-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide may exhibit anti-inflammatory and anti-cancer properties. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts.

The synthesis of 4-Chloro-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions. The introduction of the difluoromethyl group requires precise control over reaction conditions to ensure regioselectivity and yield. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In terms of environmental impact, researchers have conducted extensive studies on the biodegradation and toxicity of 4-Chloro-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide. Results indicate that while the compound exhibits high efficacy in its intended applications, it also poses potential risks to aquatic life if not managed properly. Efforts are underway to develop safer alternatives and improve waste management practices associated with its production and use.

The commercial availability of this compound has also been influenced by market demands and regulatory frameworks. As industries increasingly prioritize sustainability, there is a growing need for compounds like 4-Chloro-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide that offer both performance benefits and environmental compatibility. Its inclusion in various product formulations underscores its versatility across multiple sectors.

In conclusion, 4-Chloro-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide, with its unique structural features and diverse applications, represents a significant advancement in modern chemistry. Ongoing research continues to unlock new potentials for this compound, positioning it as a key player in future innovations across agriculture, pharmaceuticals, and beyond.